Cas no 34737-06-9 (2,3,5,6-tetraiodo-4-(methylcarbamoyl)benzoic acid)

• Product name: 2,3,5,6-tetraiodo-4-(methylcarbamoyl)benzoic acid
• CAS No: 34737-06-9
• MF: C₉H₅NO₃I₄
• MW: 682.7569
• CID: 1464472
• PubChem ID: 214995

2,3,5,6-tetraiodo-4-(methylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetraiodo-4-(methylcarbamoyl)benzoic acid
• 4-((Methylamino)carbonyl)-2,3,5,6-tetraiodobenzoic acid
• Terephthalamic acid, N-methyl-2,3,5,6-tetraiodo-
• Tetrajodterephthalsaure-mono-methylamid
• Benzoic acid, 4-((methylamino)carbonyl)-2,3,5,6-tetraiodo-
• 34737-06-9
• Tetrajodterephthalsaure-mono-methylamid [German]
• DTXSID70188288
• BRN 2142962

• Inchi： InChI=1S/C9H5I4NO3/c1-14-8(15)2-4(10)6(12)3(9(16)17)7(13)5(2)11/h1H3,(H,14,15)(H,16,17)
• InChI Key： KDDWOJDLSNMYCB-UHFFFAOYSA-N
• SMILES： CNC(=O)C1=C(C(=C(C(=C1I)I)C(=O)O)I)I

Computed Properties

• Exact Mass: 682.64295
• Monoisotopic Mass: 682.6448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4